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Compound of Interest

Compound Name: 5-Bromobenzothiazole

Cat. No.: B1273570 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 5-Bromobenzothiazole. Adherence to these

protocols is essential for ensuring personal safety and maintaining a secure laboratory

environment. The following procedural guidance outlines mandatory personal protective

equipment (PPE), safe handling protocols, and disposal plans.

Hazard Identification and Classification
5-Bromobenzothiazole is a chemical compound that requires careful handling due to its

potential health hazards. The Globally Harmonized System of Classification and Labelling of

Chemicals (GHS) provides the following classifications.[1][2]

Hazard Class Hazard Statement

Acute toxicity, oral (Category 4) H302: Harmful if swallowed

Skin corrosion/irritation (Category 2) H315: Causes skin irritation

Skin sensitization (Category 1) H317: May cause an allergic skin reaction

Serious eye damage/eye irritation (Category 2) H319: Causes serious eye irritation

Specific target organ toxicity, single exposure H335: May cause respiratory irritation

Chemical and Physical Properties

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1273570?utm_src=pdf-interest
https://www.benchchem.com/product/b1273570?utm_src=pdf-body
https://www.benchchem.com/product/b1273570?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromobenzothiazole
https://www.fishersci.fi/store/msds?partNumber=15461608&countryCode=FI&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key physical and chemical properties of 5-Bromobenzothiazole is provided

below.

Property Value

Chemical Formula C₇H₄BrNS

Molecular Weight 214.08 g/mol [1][3]

Appearance Powder / Solid Crystalline[3][4]

Melting Point 105-110 °C[3]

CAS Number 768-11-6[1][3]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory to mitigate the risks

associated with handling 5-Bromobenzothiazole.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to NIOSH (US) or

EN 166 (EU) standards. A face

shield should be worn in

addition to goggles when a

splash hazard exists.[5][6]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

[2][5]

Hand Protection

Chemical-resistant,

impermeable gloves (e.g.,

Nitrile or Butyl rubber). Double

gloving is recommended.[5][6]

[7] Gloves must be inspected

before use and changed every

30 minutes or immediately if

contaminated or damaged.[5]

[6]

Prevents skin contact, which

can lead to irritation and

potential allergic reactions.[1]

[2]

Body Protection

A flame-retardant, long-

sleeved lab coat, fully

buttoned, worn over full-length

pants and closed-toe shoes.[5]

A chemical-resistant apron is

recommended for handling

larger quantities.[5]

Minimizes skin contact and

protects personal clothing from

contamination.

Respiratory Protection

A NIOSH-approved N95 dust

mask or air-purifying respirator

with appropriate cartridges is

required if working outside a

fume hood or if dust formation

is likely.

Essential for preventing the

inhalation of harmful dust or

vapors that may cause

respiratory irritation.[1][2]

Operational Plan: Handling and Disposal
A systematic approach to the handling and disposal of 5-Bromobenzothiazole is crucial for

minimizing exposure and ensuring a safe laboratory environment.
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Engineering Controls
Ventilation: All handling of 5-Bromobenzothiazole, including weighing and transfers, must

be conducted in a certified chemical fume hood to minimize inhalation exposure.

Emergency Equipment: A fully functional eyewash station and safety shower must be readily

accessible in the immediate work area.[8][9]

Handling and Storage
General Handling: Avoid direct contact with skin, eyes, and clothing.[4][9] Avoid the formation

of dust and aerosols.[4] Wash hands thoroughly after handling the material.[4][10]

Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area away from incompatible materials such as strong acids and bases.[4][9][11]

Experimental Protocol: Standard Handling
Procedure
This protocol outlines the essential steps for safely handling 5-Bromobenzothiazole in a

laboratory setting.

Preparation:

Confirm that the chemical fume hood is operational and the sash is at the appropriate

height.

Don all required PPE as specified in the table above.

Prepare all necessary equipment and reagents before handling the chemical.

Ensure a spill kit is readily available.

Handling:

Conduct all weighing, transfers, and manipulations of 5-Bromobenzothiazole powder

within the fume hood.
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Use appropriate tools (e.g., spatulas, weighing paper) to avoid direct contact.

Keep the container tightly closed when not in use.

Post-Handling:

Decontaminate all equipment and the work surface after use.

Carefully remove PPE, avoiding self-contamination, and dispose of contaminated items as

hazardous waste.

Wash hands and forearms thoroughly with soap and water.

Disposal Plan
Proper disposal of 5-Bromobenzothiazole and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection: All waste materials, including the chemical itself and any contaminated

consumables (e.g., gloves, absorbent materials, pipette tips), must be collected in a

designated, sealed, and clearly labeled hazardous waste container.[11]

Regulatory Compliance: Dispose of the chemical waste through a licensed and approved

hazardous waste disposal company.[4] Follow all local, state, and federal regulations for the

disposal of halogenated organic compounds.[11] Chemical waste generators are responsible

for correctly classifying the waste to ensure complete and accurate documentation.[4]
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Handling & Cleanup

4. Disposal & Final Steps
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Caption: Workflow for safely handling 5-Bromobenzothiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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